2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine

• IUPAC Name: 2-(2,4-dichlorophenyl)-N-[(4-methoxy-3-methylphenyl)methyl]ethanamine
• InChI: InChI=1S/C17H19Cl2NO/c1-12-9-13(3-6-17(12)21-2)11-20-8-7-14-4-5-15(18)10-16(14)19/h3-6,9-10,20H,7-8,11H2,1-2H3
• InChI Key: QYGNQUFQOQNMQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CNCCC2=C(C=C(C=C2)Cl)Cl)OC
• Molecular Formula: C17H19Cl2NO
• Molecular Weight: 324.2 g/mol

Description

2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine, also known as DMBA, is a synthetic compound that has been of interest to the scientific community due to its potential applications in research. DMBA is a selective agonist of the trace amine-associated receptor 1 (TAAR1), a G protein-coupled receptor that is expressed in the brain and other tissues.

Scientific Research Applications

2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine has been used in a variety of scientific research applications. It has been shown to activate TAAR1 receptors in vitro and in vivo, making it a useful tool for studying the function of TAAR1. 2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine has also been used to investigate the role of TAAR1 in drug addiction, as TAAR1 has been implicated in the modulation of dopamine signaling in the brain. Additionally, 2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine has been used to study the effects of TAAR1 activation on behaviors such as locomotion and anxiety.

Mechanism of Action

2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine acts as a selective agonist of TAAR1, which is expressed in the brain and other tissues. TAAR1 is a G protein-coupled receptor that is involved in the modulation of dopamine signaling in the brain. Activation of TAAR1 by 2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine leads to the release of intracellular calcium and the activation of downstream signaling pathways. This results in the modulation of dopamine signaling and other neurotransmitter systems, leading to the observed behavioral effects.
Biochemical and Physiological Effects
2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine has been shown to modulate dopamine signaling in the brain, leading to changes in behavior. It has been shown to increase locomotion and reduce anxiety in animal models. 2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine has also been shown to have effects on other neurotransmitter systems, such as serotonin and norepinephrine, suggesting that it may have potential applications in the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine has several advantages for use in lab experiments. It is a selective agonist of TAAR1, which allows for the specific modulation of this receptor without affecting other receptors or neurotransmitter systems. 2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine is also relatively stable and easy to synthesize, making it a cost-effective tool for scientific research. However, there are also limitations to the use of 2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine in lab experiments. It has been shown to have off-target effects on other receptors, such as the serotonin receptor, which may complicate the interpretation of results. Additionally, the effects of 2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine may vary depending on the species and strain of animal used, which may limit its generalizability to humans.

Future Directions

There are several future directions for research on 2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine. One area of interest is the role of TAAR1 in drug addiction, as TAAR1 has been implicated in the modulation of dopamine signaling in the brain. 2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine could be used to investigate the effects of TAAR1 activation on drug-seeking behavior and withdrawal symptoms. Another area of interest is the potential therapeutic applications of 2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine in the treatment of mood disorders, such as depression and anxiety. 2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine could be used to investigate the effects of TAAR1 activation on these disorders in animal models. Finally, the off-target effects of 2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine on other receptors, such as the serotonin receptor, could be further investigated to better understand the specificity of 2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine for TAAR1.

Synthesis Methods

2-(2,4-dichlorophenyl)-N-(4-methoxy-3-methylbenzyl)ethanamine can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the protection of the amine group, followed by the introduction of the 2,4-dichlorophenyl and 4-methoxy-3-methylbenzyl groups, and the final deprotection step. The purity of the final product can be confirmed using analytical techniques such as NMR and HPLC.